Valecobulin
Valecobulin
Valecobulin is an anti-neoplastic beta-tubulin polymerization inhibitor. Tubulin polymerization inhibitors may be useful in inducing cancer cell apoptosis.
Brand Name:
Vulcanchem
CAS No.:
1188371-47-2
VCID:
VC0546529
InChI:
InChI=1S/C26H28N6O5S/c1-14(2)22(27)25(34)31-26-30-18(11-38-26)15-6-7-17(19(8-15)32-13-28-12-29-32)23(33)16-9-20(35-3)24(37-5)21(10-16)36-4/h6-14,22H,27H2,1-5H3,(H,30,31,34)/t22-/m0/s1
SMILES:
CC(C)C(C(=O)NC1=NC(=CS1)C2=CC(=C(C=C2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC)N4C=NC=N4)N
Molecular Formula:
C26H28N6O5S
Molecular Weight:
536.61
Valecobulin
CAS No.: 1188371-47-2
Inhibitors
VCID: VC0546529
Molecular Formula: C26H28N6O5S
Molecular Weight: 536.61
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1188371-47-2 |
---|---|
Product Name | Valecobulin |
Molecular Formula | C26H28N6O5S |
Molecular Weight | 536.61 |
IUPAC Name | (2S)-2-amino-3-methyl-N-[4-[3-(1,2,4-triazol-1-yl)-4-(3,4,5-trimethoxybenzoyl)phenyl]-1,3-thiazol-2-yl]butanamide |
Standard InChI | InChI=1S/C26H28N6O5S/c1-14(2)22(27)25(34)31-26-30-18(11-38-26)15-6-7-17(19(8-15)32-13-28-12-29-32)23(33)16-9-20(35-3)24(37-5)21(10-16)36-4/h6-14,22H,27H2,1-5H3,(H,30,31,34)/t22-/m0/s1 |
Standard InChIKey | UKKRUIXIDCWALA-QFIPXVFZSA-N |
SMILES | CC(C)C(C(=O)NC1=NC(=CS1)C2=CC(=C(C=C2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC)N4C=NC=N4)N |
Appearance | Solid powder |
Description | Valecobulin is an anti-neoplastic beta-tubulin polymerization inhibitor. Tubulin polymerization inhibitors may be useful in inducing cancer cell apoptosis. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Valecobulin |
Reference | 1: Mahale S, Bharate SB, Manda S, Joshi P, Jenkins PR, Vishwakarma RA, Chaudhuri B. Antitumour potential of BPT: a dual inhibitor of cdk4 and tubulin polymerization. Cell Death Dis. 2015 May 7;6:e1743. doi: 10.1038/cddis.2015.96. PubMed PMID: 25950473; PubMed Central PMCID: PMC4669722. 2: Saha A, Mohapatra S, Kurkute P, Jana B, Mondal P, Bhunia D, Ghosh S, Ghosh S. Interaction of Aβ peptide with tubulin causes an inhibition of tubulin polymerization and the apoptotic death of cancer cells. Chem Commun (Camb). 2015 Feb 11;51(12):2249-52. doi: 10.1039/c4cc09390a. PubMed PMID: 25567764. |
PubChem Compound | 44243402 |
Last Modified | Nov 14 2021 |
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